molecular formula C7H7BrClN B8464748 3-Bromo-2-chloro-4,6-dimethylpyridine

3-Bromo-2-chloro-4,6-dimethylpyridine

Cat. No.: B8464748
M. Wt: 220.49 g/mol
InChI Key: HFLWYLZSSVJGFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-2-chloro-4,6-dimethylpyridine is a useful research compound. Its molecular formula is C7H7BrClN and its molecular weight is 220.49 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7BrClN

Molecular Weight

220.49 g/mol

IUPAC Name

3-bromo-2-chloro-4,6-dimethylpyridine

InChI

InChI=1S/C7H7BrClN/c1-4-3-5(2)10-7(9)6(4)8/h3H,1-2H3

InChI Key

HFLWYLZSSVJGFB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=C1Br)Cl)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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[Cu]Br
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Synthesis routes and methods II

Procedure details

2-chloro-4,6-dimethylpyridin-3-amine (2.85 g) was dissolved in hydrobromic acid (15 mL, 48% aqueous solution), and the solution was cooled to 0° C. A solution of sodium nitrite (1.51 g) in water (2 mL) was slowly added dropwise to the solution, and the mixture was stirred at 0° C. for 15 minutes. A suspension of copper(I) bromide (4.18 g) in hydrobromic acid (5 mL, 48% aqueous solution) was added dropwise to the solution, and the mixture was stirred at 0° C. for 10 minutes and then at 60° C. for one hour. The reaction mixture was cooled to room temperature, followed by extraction with ethyl acetate. The organic layer was directly subjected to an NH-silica gel pad and eluted with ethyl acetate. The resulting solution was concentrated under reduced pressure, and the residue was purified by NH silica gel column chromatography (ethyl acetate/n-heptane, 0% to 30%) to give the title compound (2.97 g).
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2.85 g
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15 mL
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1.51 g
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2 mL
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5 mL
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copper(I) bromide
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4.18 g
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